Cas no 878112-14-2 ({[2-(Cyclopropylcarbamoyl)phenyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate)

• Product Name: {[2-(Cyclopropylcarbamoyl)phenyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate
• CAS No: 878112-14-2
• MF: C₂₃H₂₅N₃O₆S
• MW: 471.526104688644
• CID: 5454594
• PubChem ID: 16290010
• Update Time: 2025-06-25

{[2-(Cyclopropylcarbamoyl)phenyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate Chemical and Physical Properties

Names and Identifiers

• AKOS001211065
• 878112-14-2
• [2-[2-(cyclopropylcarbamoyl)anilino]-2-oxoethyl] 2-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]acetate
• Z17348646
• EN300-26599270
• {[2-(cyclopropylcarbamoyl)phenyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate
• {[2-(Cyclopropylcarbamoyl)phenyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate

• Inchi： 1S/C23H25N3O6S/c1-16-6-8-17(9-7-16)12-13-33(30,31)24-14-22(28)32-15-21(27)26-20-5-3-2-4-19(20)23(29)25-18-10-11-18/h2-9,12-13,18,24H,10-11,14-15H2,1H3,(H,25,29)(H,26,27)/b13-12+
• InChI Key： KFFZOWVEDLOHEE-OUKQBFOZSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NCC(=O)OCC(NC1=CC=CC=C1C(NC1CC1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 471.14640670g/mol
• Monoisotopic Mass: 471.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 139Ų

Additional information on {[2-(Cyclopropylcarbamoyl)phenyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate

Comprehensive Overview of {[2-(Cyclopropylcarbamoyl)phenyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate (CAS No. 878112-14-2)

The compound {[2-(Cyclopropylcarbamoyl)phenyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate (CAS No. 878112-14-2) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a cyclopropylcarbamoyl group and a methylphenyl ethenesulfonamido moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on such compounds due to their unique binding properties and potential therapeutic applications.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. The {[2-(Cyclopropylcarbamoyl)phenyl]carbamoyl}methyl segment of this compound is particularly noteworthy for its ability to interact with specific protein targets, making it a candidate for treating conditions like inflammation and metabolic disorders. This aligns with the growing trend of personalized medicine, where tailored treatments are developed based on individual genetic profiles.

The 2-[2-(4-methylphenyl)ethenesulfonamido]acetate component further enhances the compound's versatility. Sulfonamide derivatives are known for their broad-spectrum biological activities, including antimicrobial and anti-inflammatory effects. This has led to increased interest in sulfonamide-based drugs, especially in the context of antibiotic resistance and chronic disease management. The incorporation of a methylphenyl group adds lipophilicity, which can improve membrane permeability and bioavailability—a critical factor in drug design.

From a synthetic chemistry perspective, the preparation of CAS No. 878112-14-2 involves multi-step organic reactions, including amide coupling and sulfonylation. These processes are often optimized for yield and purity, as impurities can significantly impact the compound's efficacy and safety. The pharmaceutical industry is increasingly adopting green chemistry principles to minimize environmental impact, and this compound's synthesis could benefit from such sustainable approaches.

Analytical characterization of {[2-(Cyclopropylcarbamoyl)phenyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate typically involves techniques like HPLC, NMR, and mass spectrometry. These methods ensure the compound meets stringent quality standards, which is crucial for regulatory approval. The rise of AI-driven drug discovery has also streamlined the identification of similar compounds, reducing time and costs associated with traditional screening methods.

In conclusion, CAS No. 878112-14-2 represents a promising avenue for future research, particularly in the fields of drug development and biochemical applications. Its unique structural features and potential therapeutic benefits make it a valuable asset in the quest for innovative treatments. As the scientific community continues to explore its properties, this compound may soon find its place in the next generation of targeted therapies.